7-Oxo-7-(9-phenanthryl)heptanoic acid
Description
7-Oxo-7-(9-phenanthryl)heptanoic acid is a chemical compound with the molecular formula C21H20O3 . It has a molecular weight of 320.38 .
Molecular Structure Analysis
The molecular structure of this compound consists of 21 carbon atoms, 20 hydrogen atoms, and 3 oxygen atoms . The average mass is 320.382 Da and the monoisotopic mass is 320.141235 Da .Scientific Research Applications
Synthesis and Derivative Formation
7-Oxo-7-(9-phenanthryl)heptanoic acid, due to its complex structure, is involved in the synthesis and formation of various derivatives. Research indicates the synthesis of ω-oxo amino acids and trans-5-substituted proline derivatives using cross-metathesis of unsaturated amino acids. Such processes involve the reaction of organozinc reagents derived from amino acids like serine, aspartic acid, and glutamic acid with unsaturated ketones, leading to intermediates that undergo aza-Michael reaction. This reaction pathway is particularly significant for the formation of pyrrolidine derivatives, showcasing the compound's relevance in complex organic synthesis (Salih, Adams, & Jackson, 2016).
Antibacterial and Antifungal Applications
The structure of this compound is closely related to certain p-aminoacetophenonic acids, which have been isolated from mangrove endophytes like Streptomyces griseus. These compounds, due to their unique structures, have shown potential antibacterial and antifungal activities, indicating the compound's relevance in medicinal chemistry and drug discovery (Guan et al., 2005).
properties
IUPAC Name |
7-oxo-7-phenanthren-9-ylheptanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O3/c22-20(12-2-1-3-13-21(23)24)19-14-15-8-4-5-9-16(15)17-10-6-7-11-18(17)19/h4-11,14H,1-3,12-13H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBWYJGUMLKCFCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)C(=O)CCCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90645323 |
Source
|
| Record name | 7-Oxo-7-(phenanthren-9-yl)heptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898766-07-9 |
Source
|
| Record name | ζ-Oxo-9-phenanthreneheptanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898766-07-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Oxo-7-(phenanthren-9-yl)heptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90645323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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